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Compound of Interest

Compound Name: Tributyl phosphate-d27

Cat. No.: B579870

An In-depth Technical Guide to Tributyl
Phosphate-d27

This technical guide provides a comprehensive overview of the molecular structure, formula,
and properties of Tributyl phosphate-d27, a deuterated analog of Tributyl phosphate. This
document is intended for researchers, scientists, and professionals in drug development and
analytical chemistry who utilize stable isotope-labeled compounds.

Molecular Structure and Formula

Tributyl phosphate-d27 is an organophosphorus compound where all 27 hydrogen atoms in
the three butyl groups of tributyl phosphate have been replaced with deuterium. This isotopic
labeling makes it a valuable tool in various analytical and research applications, particularly as
an internal standard for mass spectrometry-based quantification.

The molecular formula for Tributyl phosphate-d27 is C12D2704P.[1] The structure consists of a
central phosphate group bonded to three deuterated butoxy groups.
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Caption: 2D molecular structure of Tributyl phosphate-d27.

Quantitative Data

The physical and chemical properties of Tributyl phosphate-d27 are summarized in the table
below. Data for the non-deuterated form (Tributyl phosphate) is also provided for comparison.
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Tributyl phosphate (for

Property Tributyl phosphate-d27 .

comparison)
Molecular Formula C12D2704P[1] C12H2704P[2][3][4][5]
Molecular Weight 293.48 g/mol [1] 266.31 g/mol [2][3]

o Colorless to pale-yellow,

Appearance Liquid o

odorless liquid[3][5][6]
Isotopic Purity >98 atom % D N/A
Chemical Purity >98% (CP) >99%(7]
Density Not specified 0.979 g/mL at 25 °CJ[6]
Melting Point Not specified <-80 °C[5][7]

. ) n 177-178 °C at 27 Torr[5]; 180-

Boiling Point Not specified

183 °C at 22 mmHg[6]
Flash Point 145 °C (closed cup) 146 °C[5][7]
Refractive Index Not specified 1.423-1.425][5]
Water Solubility Not specified 0.6 g/100 mL[5]

N Soluble in DMSO (= 100 Miscible with most organic
Solubility
mg/mL)[1] solvents

Experimental Protocols

The synthesis of Tributyl phosphate-d27 can be adapted from established methods for the
preparation of unlabeled Tributyl phosphate. A common method involves the reaction of
phosphoryl chloride with deuterated n-butanol.

Materials:
e Phosphoryl chloride (POCI5)

e n-Butanol-d10 (CD3CD2CD2CD20D)
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e Anhydrous sodium acetate or other suitable base
e Anhydrous solvent (e.g., diethyl ether or dichloromethane)
Procedure:

 In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon),
dissolve anhydrous sodium acetate in an excess of n-butanol-d10.

e Cool the mixture in an ice bath to 0-5 °C.

o Slowly add phosphoryl chloride dropwise to the stirred solution. The rate of addition should
be controlled to maintain the reaction temperature below 10 °C.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2-4 hours.

e The reaction progress can be monitored by thin-layer chromatography (TLC) or gas
chromatography (GC).

o Upon completion, the reaction mixture is filtered to remove the precipitated sodium chloride.

» The filtrate is then subjected to vacuum distillation to remove the excess n-butanol-d10 and
the solvent.

e The crude product is further purified by fractional distillation under reduced pressure to yield
pure Tributyl phosphate-d27.

This synthetic approach is based on the methods described for the synthesis of unlabeled
tributyl phosphate, which involve the direct esterification of butanol with phosphorus
oxychloride.[8][9]

Tributyl phosphate-d27 is an ideal internal standard for the quantification of Tributyl
phosphate in various matrices using techniques like GC-MS or LC-MS.[1]

Protocol for Sample Preparation and Analysis:
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Preparation of Standard Solutions: Prepare a stock solution of Tributyl phosphate-d27 in a
suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).
From this stock solution, prepare a series of working internal standard solutions at lower
concentrations.

Sample Spiking: To each unknown sample, calibration standard, and quality control sample,
add a precise volume of the Tributyl phosphate-d27 internal standard working solution.
This ensures that each sample contains the same concentration of the internal standard.

Sample Extraction (if necessary): Depending on the sample matrix (e.g., environmental
water, biological fluids), a sample extraction step such as liquid-liquid extraction or solid-
phase extraction may be required to isolate the analyte and internal standard.

Instrumental Analysis: Analyze the prepared samples by GC-MS or LC-MS. The instrument
should be operated in a mode that allows for the detection and quantification of both the
unlabeled Tributyl phosphate and the deuterated internal standard (e.g., selected ion
monitoring in MS).

Quantification: The concentration of Tributyl phosphate in the unknown samples is
determined by calculating the ratio of the peak area of the analyte to the peak area of the
internal standard and comparing this ratio to a calibration curve generated from the
calibration standards. The use of a deuterated internal standard helps to correct for
variations in sample preparation, injection volume, and instrument response.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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